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Compound of Interest

Compound Name: Ertapenem sodium

Cat. No.: B8713771 Get Quote

Essential guidance for the safe and compliant disposal of ertapenem sodium, ensuring the

protection of personnel and the environment.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is paramount. Ertapenem sodium, a carbapenem antibiotic, requires careful

handling and disposal due to its potential environmental impact. This document provides a

comprehensive, step-by-step guide to the proper disposal procedures for ertapenem sodium
in a laboratory setting, aligning with best practices for safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. If

handling the powder form, work in a well-ventilated area or a fume hood to avoid inhalation. In

case of a spill, contain the material, prevent it from entering sewers or public waters, and clean

it up using absorbent materials.[1]

Regulatory Classification
Ertapenem sodium is not classified as a P- or U-listed hazardous waste under the Resource

Conservation and Recovery Act (RCRA). However, it is consistently identified as being "very

toxic to aquatic life" with "long lasting effects."[2][3] Consequently, it is often transported as an

"ENVIRONMENTALLY HAZARDOUS SUBSTANCE, SOLID, N.O.S." under UN number 3077.

[2] Due to this environmental hazard, ertapenem sodium waste must not be disposed of down
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the drain.[1][2] It should be managed as a non-RCRA hazardous chemical waste and disposed

of through a licensed hazardous waste contractor.

Disposal Procedures
The following procedures outline the disposal pathway for various forms of ertapenem sodium
waste in the laboratory.

Step 1: Segregation
Proper segregation at the point of generation is critical to prevent cross-contamination and

ensure compliant disposal.

Solid Ertapenem Sodium Waste: This includes expired or unused powder, contaminated lab

debris (e.g., weighing boats, contaminated paper towels), and personal protective equipment

(PPE) that is grossly contaminated.

Liquid Ertapenem Sodium Waste: This includes unused or expired reconstituted solutions.

Empty Containers: Vials and other containers that held ertapenem sodium.

Step 2: Containerization
Use appropriate and clearly labeled containers for each waste stream.

Solid Waste: Collect in a designated, leak-proof container with a secure lid. The container

must be compatible with the chemical.

Liquid Waste: Collect in a sealable, leak-proof container that is chemically compatible with

the solution.

Empty Containers: Under RCRA, a container is considered "empty" if all wastes have been

removed that can be removed using common practices and no more than one inch of

residue remains on the bottom. For containers that held acutely hazardous waste (P-listed),

triple-rinsing is required. As ertapenem is not P-listed, triple-rinsing is not federally mandated

but is considered good practice. The rinsate from cleaning should be collected as liquid

chemical waste.
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Step 3: Labeling
Accurate and clear labeling is essential for safe handling and disposal.

All waste containers must be labeled with the following information:

The words "Hazardous Waste" (or as required by your institution's policy for non-RCRA

waste).

The full chemical name: "Ertapenem Sodium."

The approximate concentration and quantity.

The date accumulation started.

The specific hazards (e.g., "Environmental Hazard," "Toxic to Aquatic Life").

Step 4: Storage
Store waste containers in a designated satellite accumulation area within the laboratory. This

area should be away from general lab traffic and incompatible chemicals. Ensure that

containers are kept closed except when adding waste.

Step 5: Disposal
Arrange for the pickup and disposal of the waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Never

dispose of ertapenem sodium waste in the regular trash or down the sewer.[1][2]

Quantitative Data Summary
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Parameter Value Reference

UN Number 3077 [2]

Proper Shipping Name

ENVIRONMENTALLY

HAZARDOUS SUBSTANCE,

SOLID, N.O.S. (Ertapenem)

[2]

Aquatic Toxicity (Chronic Fish) NOEC: 2.5 mg/l (32 days) [2]

Aquatic Toxicity (Chronic

Daphnia)
NOEC: 82 mg/l (21 days) [2]

Biodegradability
Not readily biodegradable

(4.7% after 28 days)
[2]

Experimental Protocol: Chemical Deactivation of
Ertapenem Sodium
For laboratories with the appropriate capabilities and institutional approval, chemical

deactivation of the beta-lactam ring in ertapenem can be performed as a pre-treatment step to

reduce its biological activity. This procedure should be carried out by trained personnel in a

controlled laboratory setting.

Objective: To hydrolyze the beta-lactam ring of ertapenem sodium using a basic solution,

rendering it biologically inactive.

Materials:

Ertapenem sodium waste (solid or liquid)

1 M Sodium Hydroxide (NaOH) solution

pH indicator strips or a calibrated pH meter

Appropriate glass beaker or flask

Stir plate and stir bar
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Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Fume hood

Procedure:

Preparation: Perform all steps in a fume hood. Don the appropriate PPE.

Dissolution: If starting with solid ertapenem sodium, dissolve it in a minimal amount of

water in a beaker. For liquid waste, proceed to the next step.

Hydrolysis: While stirring the ertapenem solution, slowly add 1 M sodium hydroxide solution.

pH Monitoring: Monitor the pH of the solution. The goal is to raise the pH to a level that

facilitates hydrolysis of the beta-lactam ring. Studies on other beta-lactams suggest that a pH

of around 10.00 to 13.00 is effective for degradation.

Reaction Time: Allow the mixture to stir at room temperature. The time required for complete

hydrolysis can vary.

Neutralization: After the desired reaction time, neutralize the solution by slowly adding a

suitable acid (e.g., 1 M hydrochloric acid) until the pH is between 6.0 and 8.0. Monitor the

temperature during neutralization to prevent excessive heat generation.

Disposal of Treated Waste: Even after deactivation, the resulting solution should be collected

as chemical waste and disposed of through your institution's hazardous waste program, as it

will contain salts and degradation products.

Disposal Workflow Diagram
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Caption: Decision workflow for the proper disposal of ertapenem sodium waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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